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Compound of Interest

Compound Name: 3-Carboxyphenylboronic acid

Cat. No.: B1666559 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides immediate and essential safety and logistical

information for the use of 3-Carboxyphenylboronic acid, including personal protective

equipment (PPE) recommendations, operational procedures, and disposal plans.

Chemical Identifier:

Name: 3-Carboxyphenylboronic acid

CAS Number: 25487-66-5

Molecular Formula: C₇H₇BO₄

Molecular Weight: 165.94 g/mol

Hazard Summary: 3-Carboxyphenylboronic acid is classified as an irritant.[1] It can cause

skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2][3][4]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is crucial to minimize exposure and ensure

laboratory safety when handling 3-Carboxyphenylboronic acid.
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PPE Category Item Specifications and Use

Eye and Face Protection

Safety Glasses with Side

Shields or Chemical Splash

Goggles

Must be worn at all times in the

laboratory.[5] Goggles are

required when there is a risk of

splashing.[5]

Hand Protection Chemical-Resistant Gloves

Nitrile or other impervious

gloves should be worn when

handling the compound or its

containers.[5] Gloves must be

inspected for integrity before

use and disposed of properly

after handling.[3][6]

Body Protection Laboratory Coat

A lab coat is mandatory to

protect skin and clothing from

potential spills.[5] For tasks

with a higher risk of splashes,

an impervious apron is

recommended.[5]

Respiratory Protection Dust Mask or Respirator

Use a NIOSH/MSHA certified

respirator when handling the

solid compound, especially if

there is a potential for dust

generation.[5][7] Work should

ideally be conducted in a well-

ventilated area or under a

chemical fume hood.[2][5][8]

Footwear Closed-Toe Shoes

To protect against spills and

falling objects, closed-toe

shoes must be worn in the

laboratory at all times.[5]

Operational Plan: Step-by-Step Handling Procedure
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Adherence to a strict operational protocol is essential for the safe handling of 3-
Carboxyphenylboronic acid.

1. Preparation:

Ensure that an eyewash station and safety shower are readily accessible and functioning

correctly.[4][7][8]

Verify that the chemical fume hood is functioning correctly.[5]

The work area within the fume hood should be clean and uncluttered.

2. Donning PPE:

Put on all required personal protective equipment as detailed in the table above.[5]

3. Handling and Transfer:

All handling of solid 3-Carboxyphenylboronic acid should be conducted within a certified

chemical fume hood to minimize inhalation of any dust.[5]

Avoid the generation of dust when transferring the solid.[3][7][9] Use appropriate tools, such

as a spatula, for transfer.

For weighing, use a tared weigh boat or paper.

Keep the container tightly closed when not in use.[2][4][7][8]

4. Post-Handling:

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[2][3]

[4][7]

Clean the work area to remove any residual chemical.

Properly remove and dispose of contaminated gloves and any other disposable PPE as

hazardous waste.[3][7]
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Experimental Protocol: Preparation of a Stock Solution

This protocol outlines the steps for safely preparing a stock solution of 3-
Carboxyphenylboronic acid.

Preparation: Perform all steps in a chemical fume hood. Ensure all necessary glassware is

clean and dry.

Weighing: Tare a clean, dry beaker on a balance. Carefully weigh the desired amount of 3-
Carboxyphenylboronic acid powder into the beaker.

Dissolving: Add the desired solvent to the beaker containing the powder. Stir the mixture with

a magnetic stir bar until the solid is completely dissolved.

Transfer: Once dissolved, transfer the solution to a volumetric flask.

Dilution: Rinse the beaker with a small amount of the solvent and add the rinsing to the

volumetric flask to ensure all the compound is transferred. Add solvent to the flask until the

solution reaches the calibration mark.

Storage: Cap the flask and invert it several times to ensure the solution is homogeneous.

Label the flask with the chemical name, concentration, date, and your initials. Store the

solution in a cool, dry, and well-ventilated place.[4]
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Caption: Workflow for handling 3-Carboxyphenylboronic acid.
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Disposal Plan
Proper disposal of 3-Carboxyphenylboronic acid and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Chemical: Dispose of excess or unwanted 3-Carboxyphenylboronic acid as

hazardous waste.[7] Do not let the product enter drains.[2][3][7] Collect the waste in a clearly

labeled, sealed, and appropriate container.[5] Store the waste container in a designated,

well-ventilated, and secure area.[5]

Contaminated Materials: Any materials that have come into contact with the chemical, such

as gloves, weighing papers, and paper towels, should also be disposed of as hazardous

waste.[7]

Empty Containers: Rinse empty containers thoroughly with a suitable solvent.[5] The rinsate

should be collected and disposed of as hazardous waste.[5][7] Once cleaned, the container

can be disposed of according to institutional guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Carboxyphenylboronic acid | C7H7BO4 | CID 2733957 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. file.medchemexpress.com [file.medchemexpress.com]

3. chemicalbook.com [chemicalbook.com]

4. fishersci.com [fishersci.com]

5. benchchem.com [benchchem.com]

6. capotchem.com [capotchem.com]

7. benchchem.com [benchchem.com]

8. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1666559?utm_src=pdf-body
https://www.benchchem.com/product/b1666559?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Methylbiphenyl_3_ylboronic_acid.pdf
https://file.medchemexpress.com/batch_PDF/HY-Y0395/3-Carboxyphenylboronic-acid-SDS-MedChemExpress.pdf
https://www.chemicalbook.com/msds/3-carboxyphenylboronic-acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Methylbiphenyl_3_ylboronic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Bromo_5_propoxyphenylboronic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Bromo_5_propoxyphenylboronic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Methylbiphenyl_3_ylboronic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Bromo_5_propoxyphenylboronic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Bromo_5_propoxyphenylboronic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Methylbiphenyl_3_ylboronic_acid.pdf
https://www.benchchem.com/product/b1666559?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3-Carboxyphenylboronic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-Carboxyphenylboronic-acid
https://file.medchemexpress.com/batch_PDF/HY-Y0395/3-Carboxyphenylboronic-acid-SDS-MedChemExpress.pdf
https://www.chemicalbook.com/msds/3-carboxyphenylboronic-acid.pdf
https://www.fishersci.com/store/msds?partNumber=AC344630010&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Bromo_5_propoxyphenylboronic_acid.pdf
https://www.capotchem.com/doc/viewmsds_101084-81-5.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Methylbiphenyl_3_ylboronic_acid.pdf
https://pim-resources.coleparmer.com/sds/04203.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


9. aksci.com [aksci.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 3-
Carboxyphenylboronic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666559#personal-protective-equipment-for-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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